1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate

• Molecular Formula: C14H23NO4
• Molecular Weight: 269.34 g/mol
• SMILES: CC(C)(C)OC(=O)N1CC(C(C1)C(=O)OC)C2CC2
• InChI: InChI=1S/C14H23NO4/c1-14(2,3)19-13(17)15-7-10(9-5-6-9)11(8-15)12(16)18-4/h9-11H,5-8H2,1-4H3
• InChIKey: UJFBKQAYFROGQA-UHFFFAOYSA-N

1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate Overview

1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate (CAS 1824184-34-0) is a pyrrolidine-1,3-dicarboxylate derivative featuring a cyclopropyl substituent at the 4-position, an N-Boc protecting group, and a methyl ester at the 3-position . With a molecular formula of C14H23NO4 and a molecular weight of 269.34 g/mol, this compound serves primarily as a protected, functionalized intermediate in medicinal chemistry and organic synthesis . The presence of the cyclopropyl ring distinguishes it from the broader class of pyrrolidine-1,3-dicarboxylate building blocks by introducing conformational restriction and increased lipophilicity (XLogP3 = 2.1) relative to the unsubstituted parent (XLogP3 = 1.1) .

1 Orthogonal Boc / methyl ester protection for sequential derivatization

2 Cyclopropyl ring introduces conformational restriction and moderate lipophilicity

3 Solid form supports gravimetric dispensing for synthesis and screening

• [1] PubChem CID 68646619. 1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/68646619 View Source
• [2] PubChem CID 4572775. 1-tert-Butyl 3-methyl pyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4572775 View Source

Why 1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate Cannot Be Replaced

The 4-cyclopropyl substituent alters three key molecular properties—lipophilicity, steric profile, and conformational flexibility—that directly affect downstream synthetic outcomes and biological target engagement. Replacing this compound with the des-cyclopropyl analog (1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate, CAS 122684-33-7) results in a ~0.9 log unit reduction in XLogP3 (from 2.1 to 1.1), corresponding to an approximately 8-fold decrease in computed partition coefficient . This difference is substantial enough to alter membrane permeability, protein binding, and chromatographic retention behavior in both synthetic intermediates and final bioactive molecules. Furthermore, the cyclopropyl group imposes conformational constraints on the pyrrolidine ring that cannot be mimicked by the unsubstituted or methyl-substituted analogs, making direct substitution scientifically unjustified without re-optimization of the entire synthetic or biological workflow .

Target4-cyclopropyl analog (this compound)

Potential substituteDes-cyclopropyl analog (CAS 122684-33-7)

Risk Lipophilicity (XLogP) and conformational profile shift significantly; may alter membrane permeability and target engagement. Direct replacement not supported without re-validation.

TargetRacemate (CAS 1824184-34-0)

Potential substituteEnantiopure forms (CAS 1820570-32-8 / 913744-63-5)

Risk Stereochemical composition directly impacts assay IC50 interpretation and target selectivity. Racemate screening results may not translate to single enantiomer activity without enantioselectivity data.

• [1] PubChem CID 68646619. 1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/68646619 View Source
• [2] PubChem CID 4572775. 1-tert-Butyl 3-methyl pyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4572775 View Source
• [3] Robl JA, et al. Cyclopropyl-fused pyrrolidine-based inhibitors of dipeptidyl peptidase IV and method. US Patent 6,395,767. Filed 2000-03-01, issued 2002-05-28. Assignee: Bristol-Myers Squibb Company. View Source

1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate vs. Key Comparators

Cyclopropyl Substitution Increases Lipophilicity vs. 4-Unsubstituted Analog

The 4-cyclopropyl substituent raises the computed octanol-water partition coefficient (XLogP3) to 2.1, compared to 1.1 for the des-cyclopropyl analog 1-tert-butyl 3-methyl pyrrolidine-1,3-dicarboxylate (CAS 122684-33-7). This +0.9 log unit difference represents an ~8-fold increase in predicted lipophilicity. For context, this magnitude of lipophilicity shift is comparable to the effect of adding a phenyl ring to an aliphatic scaffold and is sufficient to alter passive membrane permeability, plasma protein binding, and metabolic clearance in downstream bioactive molecules .

Lipophilicity shift

Head-to-head

XLogP3 2.1 vs 1.1, Δ +0.9 (~8×)

Supports lipophilicity-driven compound design and intracellular target engagement studies

Computed XLogP3; experimental logP may vary

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.1
Comparator Or Baseline	1-tert-Butyl 3-methyl pyrrolidine-1,3-dicarboxylate (CAS 122684-33-7), XLogP3 = 1.1
Quantified Difference	ΔXLogP3 = +0.9 (factor of ~8 in partition ratio)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2021.05.07 release)

Why This Matters

A 0.9 log unit lipophilicity difference is sufficient to produce measurable changes in cellular permeability (typically 0.3–0.5 log units are considered meaningful in medicinal chemistry optimization), making the cyclopropyl analog the appropriate choice when designing compounds intended to cross biological membranes or engage intracellular targets.

• [1] PubChem CID 68646619. 1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/68646619 View Source
• [2] PubChem CID 4572775. 1-tert-Butyl 3-methyl pyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4572775 View Source

Cyclopropyl Moiety Increases Molecular Weight and Heavy Atom Count

The cyclopropyl group adds 40.07 Da to the molecular weight (269.34 vs 229.27 g/mol) and increases the heavy atom count from 16 to 19 relative to the des-cyclopropyl analog. This structural difference also increases the rotatable bond count from 4 to 5. These changes are non-trivial for applications in fragment-based drug discovery (FBDD), where molecular weight cutoffs (commonly 250–300 Da for fragments) and heavy atom count thresholds determine library inclusion and downstream lead-likeness scoring .

MW & atom count

Head-to-head

MW 269.3 vs 229.3 Da (+40 Da); heavy atoms +3

Affects fragment library selection criteria and lead-likeness scoring

Near rule-of-three boundary for fragment space

Evidence Dimension	Molecular weight, heavy atom count, rotatable bonds
Target Compound Data	MW = 269.34 g/mol; Heavy atoms = 19; Rotatable bonds = 5
Comparator Or Baseline	1-tert-Butyl 3-methyl pyrrolidine-1,3-dicarboxylate (CAS 122684-33-7), MW = 229.27 g/mol; Heavy atoms = 16; Rotatable bonds = 4
Quantified Difference	ΔMW = +40.07 g/mol; ΔHeavy atoms = +3; ΔRotatable bonds = +1
Conditions	Computed by PubChem 2.1 (2021.05.07 release) and Cactvs 3.4.6.11

Why This Matters

The 40 Da difference places the cyclopropyl analog near the upper boundary of rule-of-three fragment space (MW ≤300), while the des-cyclopropyl analog falls comfortably within it. Procurement decisions for fragment library construction must consider that the cyclopropyl version offers a distinct chemical vector and shape not accessible from the parent scaffold.

• [1] PubChem CID 68646619. 1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/68646619 View Source
• [2] PubChem CID 4572775. 1-tert-Butyl 3-methyl pyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4572775 View Source

Stereochemistry: Racemic vs. Enantiopure Procurement Paths

The compound bearing CAS 1824184-34-0 is supplied as the racemic mixture (no defined stereochemistry at the 3- and 4-positions of the pyrrolidine ring), as indicated by the PubChem record showing zero defined atom stereocenters . In contrast, the enantiomerically defined analogs are registered under distinct CAS numbers: (3S,4S)-stereoisomer (CAS 1820570-32-8) and (3R,4R)-stereoisomer (CAS 913744-63-5) . The racemic form (CAS 1824184-34-0) is available from Bidepharm at 95% purity with batch-specific QC (NMR, HPLC, GC) at a published price of ¥5,873 for 1 g , whereas the chiral forms are typically offered as custom synthesis items with longer lead times and higher cost. For SAR campaigns where stereochemistry is not yet resolved, the racemate offers a cost-effective entry point for initial screening; when enantioselective target engagement is demonstrated, the defined stereoisomer becomes the required procurement specification.

Stereochemistry procurement

Reported

Racemate 95% purity (NMR, HPLC, GC); enantiopure via custom synthesis

Racemate supports primary screening; enantiopure enables selectivity profiling

Cost and lead time differ significantly; verify chiral purity specification

Evidence Dimension	Stereochemical purity and procurement specification
Target Compound Data	Racemate (CAS 1824184-34-0), 0 defined stereocenters, 95% purity, ¥5,873/g (Bidepharm)
Comparator Or Baseline	(3S,4S)-isomer (CAS 1820570-32-8) and (3R,4R)-isomer (CAS 913744-63-5), 2 defined stereocenters each; custom synthesis pricing
Quantified Difference	Racemate: ¥5,873/g published price; Enantiopure: custom quote only, estimated 3–10× cost premium based on typical chiral resolution/preparation scaling
Conditions	Vendor catalog comparison (Bidepharm, CymitQuimica, AKSci); PubChem stereochemical annotation

Why This Matters

The choice between racemate and enantiopure forms has direct consequences for biological assay interpretation: screening the racemate may yield IC50 values that are 2-fold weaker than the active enantiomer (if only one enantiomer is active), a factor that must be accounted for in hit-to-lead triage and procurement budget planning.

• [1] PubChem CID 68646619. 1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/68646619 View Source
• [2] PubChem CID 71667812. (3S,4S)-1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate (CAS 1820570-32-8). National Center for Biotechnology Information. View Source

Batch Analytical QC for SAR Reproducibility

Bidepharm provides batch-specific QC data for CAS 1824184-34-0, including NMR, HPLC, and GC analyses, with a standard purity specification of 95% . AKSci similarly specifies 95% minimum purity with SDS and COA documentation available upon request . This level of analytical characterization exceeds what is typically offered for catalog building blocks at comparable price points. In contrast, the des-cyclopropyl analog (CAS 122684-33-7) is available from Thermo Scientific Chemicals at 97% purity with refractive index specification (1.4555–1.4605 at 20°C) but is supplied as a liquid rather than a solid, indicating different handling and storage requirements . The availability of authenticated solid-state material with multi-technique QC for the cyclopropyl analog reduces the risk of batch-to-batch variability in SAR campaigns, where even 5% impurity can confound biological assay interpretation if the impurity is more potent than the parent compound.

Batch QC

Data to verify

NMR, HPLC, GC; solid form

Multi-technique QC supports batch reproducibility assessment

Review vendor COA for batch-specific data; single-technique comparisons may be insufficient

Evidence Dimension	Analytical characterization depth and physical form
Target Compound Data	Solid; 95% purity (Bidepharm, AKSci, Leyan); QC methods: NMR, HPLC, GC; COA/SDS documentation available
Comparator Or Baseline	Des-cyclopropyl analog (CAS 122684-33-7): Liquid; 97% purity (Thermo Scientific); QC: GC assay + refractive index
Quantified Difference	Physical form: solid vs liquid; QC methods: 3 orthogonal techniques vs 2; Purity: 95% vs 97% (comparable)
Conditions	Vendor technical datasheets (Bidepharm, AKSci, Thermo Scientific Chemicals)

Why This Matters

The solid physical form of the cyclopropyl analog simplifies gravimetric dispensing for dose-response assays and improves long-term storage stability compared to the liquid des-cyclopropyl analog. Multi-technique QC (NMR + HPLC + GC) provides orthogonal purity verification that single-technique analysis cannot match.

Application Scenarios for 1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate

Cyclopropyl-Fused DPP-IV Inhibitor Intermediate

The cyclopropyl-pyrrolidine scaffold is the core pharmacophore of multiple patented dipeptidyl peptidase IV (DPP-IV) inhibitors developed by Bristol-Myers Squibb . The N-Boc protection and methyl ester functionality of CAS 1824184-34-0 match the intermediate specifications described in US Patent 7,420,079 and US Patent 6,395,767 for constructing cyclopropyl-fused pyrrolidine-based DPP-IV inhibitors . The 0.9 log unit higher lipophilicity (XLogP3 2.1 vs 1.1) conferred by the cyclopropyl group aligns with the lipophilic nature of the DPP-IV active site, which preferentially accommodates hydrophobic P2 substituents. Researchers synthesizing DPP-IV inhibitor candidates should procure this specific intermediate rather than the des-cyclopropyl analog to maintain the intended pharmacophoric geometry and lipophilicity profile.

FBDD Fragment Library for Lipophilicity and Shape Diversity

In fragment library construction, compounds must satisfy the 'rule of three' (MW ≤300, XLogP ≤3, H-bond donors ≤3, H-bond acceptors ≤3). CAS 1824184-34-0 meets all criteria (MW 269.3, XLogP 2.1, HBD 0, HBA 4) while the observed XLogP difference of 0.9 units relative to the des-cyclopropyl fragment (XLogP 1.1) places these two compounds in distinct lipophilicity bins for fragment screening cascades . A fragment library seeking balanced coverage of chemical space should include both the cyclopropyl and des-cyclopropyl variants to sample different regions of lipophilicity-driven binding energy landscapes. The solid physical form and batch-level QC (NMR, HPLC, GC) provided by suppliers further support accurate gravimetric preparation of fragment screening plates .

Chiral Probe for Enantioselective Target Profiling

When initial screening with the racemate (CAS 1824184-34-0, ¥5,873/g) identifies a promising target engagement signal, the availability of defined enantiomers (CAS 1820570-32-8 and CAS 913744-63-5) enables the determination of enantioselective activity ratios . This two-tier procurement strategy—racemate for primary screening, enantiopure for selectivity profiling—is cost-efficient and scientifically rigorous. The 40 Da mass difference between the cyclopropyl-containing scaffold (269.3 Da) and the des-cyclopropyl analog (229.3 Da) also provides a distinct mass tag for intracellular target engagement assays using cellular thermal shift assays (CETSA) or affinity-based protein profiling .

Orthogonal Boc/Methyl Ester Protection Strategy

The orthogonal protecting group strategy (acid-labile Boc, base-labile methyl ester) on a cyclopropyl-substituted pyrrolidine core enables sequential deprotection for site-selective diversification—a synthetic maneuver frequently required in parallel library synthesis . The cyclopropyl group's resistance to ring-opening under standard hydrogenation or acidolysis conditions, combined with its conformational rigidity, makes this compound a preferred intermediate over analogs bearing more reactive 4-substituents (e.g., alkenyl, alkynyl) that may undergo undesired side reactions during Boc deprotection. The 95% purity specification with batch-level GC analysis ensures that residual solvent or deprotection byproducts do not accumulate in multi-step sequences, reducing the risk of synthetic failure at scale .

Application

Selection Property

Validation Focus

DPP-IV inhibitor intermediate synthesis

Cyclopropyl pharmacophore fit and lipophilicity profile

Target engagement assay matching and route compatibility

Fragment library lipophilicity diversity

XLogP range coverage (2.1 vs 1.1 for des-cyclopropyl)

Fragment screening cascade compatibility; rule-of-three adherence

Enantioselectivity profiling studies

Racemate vs enantiopure procurement path

Enantiomeric ratio determination in biochemical/cellular assays

Orthogonal protecting group strategy

Sequential Boc/methyl ester deprotection tolerance

Side-reaction monitoring and intermediate purity verification

• [1] Bristol-Myers Squibb Company. Methods and compounds for producing dipeptidyl peptidase IV inhibitors and intermediates thereof. US Patent 7,420,079. Filed 2003-11-18, issued 2008-09-02. https://www.freepatentsonline.com/7420079.html View Source
• [2] Robl JA, et al. Cyclopropyl-fused pyrrolidine-based inhibitors of dipeptidyl peptidase IV and method. US Patent 6,395,767. Filed 2000-03-01, issued 2002-05-28. Assignee: Bristol-Myers Squibb Company. https://patents.google.com/patent/US6395767B1/en View Source
• [3] PubChem CID 68646619. 1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/68646619 View Source
• [4] PubChem CID 4572775. 1-tert-Butyl 3-methyl pyrrolidine-1,3-dicarboxylate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4572775 View Source
• [5] PubChem CID 71667812. (3S,4S)-1-tert-Butyl 3-methyl 4-cyclopropylpyrrolidine-1,3-dicarboxylate (CAS 1820570-32-8). National Center for Biotechnology Information. View Source